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Compound of Interest

Compound Name: SK-216

Cat. No.: B610859

This document provides essential safety and logistical information for the proper disposal of
SK-216, a laboratory chemical identified as a potent and selective inhibitor of Plasminogen
activator inhibitor-1 (PAI-1). The following procedures are designed for researchers, scientists,
and drug development professionals to ensure safe handling and disposal in a laboratory
setting.

Chemical Identification:
¢ Name: SK-216

e Synonyms: 2-[5-[[6-[5-(1,1-Dimethylethyl)-2-benzoxazolyl]-2-naphthalenyl]oxy]pentyl]-
propanedioic acid sodium salt

« CAS Number: 654080-03-2[1][2]

Hazard Summary and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for SK-216 should be obtained from the supplier for
detailed hazard information, related chemical compounds, such as naphthalenesulfonic acid
sodium salts, exhibit certain common hazards.[3][4][5] Users should handle SK-216 with
appropriate caution.

Potential Hazards:

e May cause skin irritation.[5]
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e May cause serious eye irritation.[5]
e May cause respiratory irritation.[5]
o Harmful if swallowed or inhaled.[6]

Required Personal Protective Equipment (PPE): A comprehensive list of required PPE should
be detailed in the specific SDS for SK-216. However, based on the potential hazards of similar
compounds, the following are minimum requirements:

PPE Category Specific Requirements

Wear chemical safety goggles or a face shield.

[3]

Eye/Face Protection

Wear chemical-resistant gloves (e.g., nitrile) and
Skin Protection a lab coat. Change gloves immediately if

contaminated.[3]

Use in a well-ventilated area or with a fume
Respiratory Protection hood. If dusts are generated, a NIOSH-

approved respirator may be necessary.[3]

Step-by-Step Disposal Protocol

It is mandatory to consult the official Safety Data Sheet (SDS) for SK-216 provided by the
manufacturer before proceeding with disposal. The following are general guidelines based on
best practices for similar chemical compounds.

1. Waste ldentification and Segregation:

o Characterize the Waste: Determine if the SK-216 waste is pure, in solution, or mixed with
other chemicals. This will dictate the appropriate disposal route.

o Segregate Waste Streams: Do not mix SK-216 waste with other incompatible waste streams.
It should be collected in a dedicated, properly labeled hazardous waste container.

2. Containerization and Labeling:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.cdhfinechemical.com/images/product/msds/45_1080518539_NAPHTHALENE-2-SULPHONICACIDSODIUMSALTCASNO532-02-5MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/45_1080518539_NAPHTHALENE-2-SULPHONICACIDSODIUMSALTCASNO532-02-5MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2337514&productDescription=1-NTROSO-2-NAPHTHOL-36-DIS+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b610859?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/70862
https://www.sigmaaldrich.com/US/en/sds/aldrich/70862
https://www.sigmaaldrich.com/US/en/sds/aldrich/70862
https://www.benchchem.com/product/b610859?utm_src=pdf-body
https://www.benchchem.com/product/b610859?utm_src=pdf-body
https://www.benchchem.com/product/b610859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

4

Use an Appropriate Container: Collect SK-216 waste in a chemically resistant container with
a secure, tight-fitting lid.

Label the Container Clearly: The label must include:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "SK-216 (2-[5-[[6-[5-(1,1-Dimethylethyl)-2-benzoxazolyl]-2-
naphthalenyl]oxy]pentyl]-propanedioic acid sodium salt)"

[¢]

The associated hazards (e.g., Irritant)

The accumulation start date.

[e]

. Disposal Method:

Consult Institutional Guidelines: Adhere to your institution's specific hazardous waste
disposal procedures. Contact your Environmental Health and Safety (EHS) department for
guidance.

Recommended Disposal for Similar Compounds: For related chemical compounds, the
recommended disposal method is to offer surplus and non-recyclable solutions to a licensed
disposal company.[5] A common practice for organic compounds of this nature is
incineration.[5]

o For Solutions: If SK-216 is in a combustible solvent, it may be possible to burn the solution
in a chemical incinerator equipped with an afterburner and scrubber.[5]

Do Not Dispose Down the Drain: As with most laboratory chemicals, SK-216 should not be
disposed of in the sewer system.[3]

. Storage of Waste:

Store Safely: Keep the waste container in a designated satellite accumulation area that is
secure and away from incompatible materials.

Await Pickup: Arrange for pickup by your institution's hazardous waste management service.
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Experimental Workflow & Decision Making

The following diagram illustrates the general workflow for the proper disposal of a laboratory
chemical like SK-216.
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SK-216 Disposal Workflow
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Caption: A flowchart outlining the decision-making process for the safe disposal of SK-216.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]
2. medchemexpress.com [medchemexpress.com]
3. sigmaaldrich.com [sigmaaldrich.com]

e 4. sigmaaldrich.com [sigmaaldrich.com]

5. cdhfinechemical.com [cdhfinechemical.com]

6. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Proper Disposal Procedures for SK-216]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b610859#sk-216-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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